Cas no 19009-75-7 (2-Pyridinesulfonamide,1-oxide)

• Product Name: 2-Pyridinesulfonamide,1-oxide
• CAS No: 19009-75-7
• MF: C₅H₆N₂O₃S
• MW: 174.177739620209
• CID: 123302
• PubChem ID: 15417762
• Update Time: 2025-04-18

2-Pyridinesulfonamide,1-oxide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinesulfonamide,1-oxide
• 2-Pyridinesulfonamide,1-oxide(8CI,9CI)
• 19009-75-7
• SCHEMBL10634892
• 1-oxidopyridin-1-ium-2-sulfonamide
• CHEMBL29104

• Inchi： 1S/C5H6N2O3S/c6-11(9,10)5-3-1-2-4-7(5)8/h1-4H,(H2,6,9,10)
• InChI Key： CPCOWTPLEJOHAC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C[N+]=1[O-])(N)(=O)=O

Computed Properties

• Exact Mass: 174.00998
• Monoisotopic Mass: 174.00991323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 94Ų

Experimental Properties

• PSA: 87.1